Cas no 59777-67-2 (Methyl 3-sulfamoylbenzoate)

Methyl 3-sulfamoylbenzoate is a sulfonamide derivative with the molecular formula C₈H₉NO₄S, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a sulfamoyl group and an ester moiety, making it a versatile building block for the development of bioactive compounds. The compound exhibits good solubility in polar organic solvents, facilitating its use in reactions such as ester hydrolysis or amidation. Its sulfamoyl group also allows for further functionalization, enabling applications in medicinal chemistry, particularly in the design of enzyme inhibitors or sulfonamide-based therapeutics. The product is typically supplied with high purity, ensuring reliable performance in synthetic workflows.

Methyl 3-sulfamoylbenzoate structure

Product Name:Methyl 3-sulfamoylbenzoate

CAS No:59777-67-2

MF:C₈H₉NO₄S

MW:215.226361036301

MDL:MFCD06408801

CID:384043

PubChem ID:108836

Update Time:2025-10-21

Methyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-sulfamoylbenzoate
- 2-AMINOSOLFONYL METHYL BENZOATE
- Benzoic acid,3-(aminosulfonyl)-, methyl ester
- Methyl,3-aminosulfonyl benzoate
- 3-Sulfamoyl-benzoesaeure-methylester
- Methyl-3-sulfamoylbenzoat
- FT-0651015
- Methyl, 3-aminosulfonyl benzoate
- Z53850824
- DTXSID7069360
- CHEMBL356422
- AC-14015
- Benzoic acid, 3-(aminosulfonyl)-, methyl ester
- BUYUOBGADRKVAP-UHFFFAOYSA-N
- Methyl 3-(aminosulfonyl)benzoate
- METHYL 3-AMINOSULFONYLBENZOATE
- AKOS000146554
- A869120
- SCHEMBL2300229
- 3-Sulfamoyl-benzoic acid methyl ester
- MFCD06408801
- 59777-67-2
- EN300-59663
- AS-30061
- DB-007635
- Methyl,3-aminosulfonylbenzoate
- MDL： MFCD06408801
- Inchi： 1S/C8H9NO4S/c1-13-8(10)6-3-2-4-7(5-6)14(9,11)12/h2-5H,1H3,(H2,9,11,12)
- InChI Key： BUYUOBGADRKVAP-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)OC)C=1)(N)(=O)=O

Computed Properties

Exact Mass: 215.02500
Monoisotopic Mass: 215.025228
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 94.8

Experimental Properties

Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 402.4°C at 760 mmHg
Flash Point: 197.1°C
Refractive Index: 1.556
Solubility: Slightly soluble (2.6 g/l) (25 º C),
PSA: 94.84000
LogP: 1.90170

Methyl 3-sulfamoylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093944-1g	Methyl 3-sulfamoylbenzoate	59777-67-2	95%	1g	$280.78	2023-09-01
Alichem	A019093944-5g	Methyl 3-sulfamoylbenzoate	59777-67-2	95%	5g	$825.66	2023-09-01
abcr	AB334265-1 g	Methyl 3-sulfamoylbenzoate; 95%	59777-67-2		1 g	€382.00	2023-07-19
abcr	AB334265-5 g	Methyl 3-sulfamoylbenzoate; 95%	59777-67-2		5 g	€1,152.10	2023-07-19
Chemenu	CM157896-5g	Methyl 3-sulfamoylbenzoate	59777-67-2	95%	5g	$604	2022-12-31
Enamine	EN300-59663-0.05g	methyl 3-sulfamoylbenzoate	59777-67-2	95%	0.05g	$35.0	2023-06-12
Enamine	EN300-59663-0.1g	methyl 3-sulfamoylbenzoate	59777-67-2	95%	0.1g	$52.0	2023-06-12
Enamine	EN300-59663-0.25g	methyl 3-sulfamoylbenzoate	59777-67-2	95%	0.25g	$75.0	2023-06-12
Enamine	EN300-59663-0.5g	methyl 3-sulfamoylbenzoate	59777-67-2	95%	0.5g	$118.0	2023-06-12
Enamine	EN300-59663-1.0g	methyl 3-sulfamoylbenzoate	59777-67-2	95%	1g	$150.0	2023-06-12